3-Pyridinecarboxaldehyde, 1,2-dihydro-4-hydroxy-6-methyl-2-oxo-

• IUPAC Name: 4-hydroxy-6-methyl-2-oxo-1H-pyridine-3-carbaldehyde
• InChI: InChI=1S/C7H7NO3/c1-4-2-6(10)5(3-9)7(11)8-4/h2-3H,1H3,(H2,8,10,11)
• InChI Key: ZREYDDIQAZXMOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C=O)O
• Molecular Formula: C7H7NO3
• Molecular Weight: 153.14 g/mol
• CAS RN: 66620-83-5

Description

“3-Pyridinecarboxaldehyde, 1,2-dihydro-4-hydroxy-6-methyl-2-oxo-” is a derivative of pyridine, with hydroxyl and aldehyde substituents. It has been studied as a simple analogue of vitamin B6. In 2020, it was reported as having the lowest molecular weight of all dyes which exhibit green fluorescence.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 3-Hydroxyisonicotinaldehyde was first prepared in 1958 by oxidation of 3-hydroxy-4-pyridinemethanol with manganese dioxide. Alternative syntheses have also been reported.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, 2-Pyridinecarboxaldehyde has been used in the aldol addition reaction with pyruvate in the presence of 2-keto-3-deoxy-6-phosphogluconate aldolase (KDPG) catalyst to form (S)-4-hydroxy-2-keto-4-(2′-pyridyl)butyrate.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, 2-Pyridinecarboxaldehyde has a molecular weight of 107.1100, a refractive index of n20/D 1.536 (lit.), a boiling point of 181 °C (lit.), and a density of 1.126 g/mL at 25 °C (lit.).

Mechanism of Action

3-Hydroxyisonicotinaldehyde has been used as an analogue of pyridoxal 5′-phosphate, the active form of the coenzyme vitamin B6. It is an especially good mimic for the enzyme-bound form of that compound, better than the vitamin or pyridoxal. The enzyme mechanism involves imine formation, giving a Schiff’s base, and such derivatives of HINA with amino acids have been studied for their reaction kinetics, leading to insights about the enzymes which use pyridoxal 5-phosphate.

Safety and Hazards

The safety and hazards of similar compounds have been documented. For example, 2-Pyridinecarboxaldehyde has been classified with the hazard statements H302 - H314 - H317 - H330.

Future Directions

The future directions for the study of “3-Pyridinecarboxaldehyde, 1,2-dihydro-4-hydroxy-6-methyl-2-oxo-” could involve further exploration of its potential uses as a dye, given its unique property of exhibiting green fluorescence. Additionally, its role as an analogue of vitamin B6 could be further investigated to gain more insights into the mechanisms of enzymes that use pyridoxal 5-phosphate.